2-Cyclobutyl-2-fluoroacetic acid
Overview
Description
2-Cyclobutyl-2-fluoroacetic acid is a chemical compound with the molecular formula C6H9FO2 and a molecular weight of 132.13 . It is in the form of a powder .
Molecular Structure Analysis
The InChI code for 2-Cyclobutyl-2-fluoroacetic acid is1S/C6H9FO2/c7-5(6(8)9)4-2-1-3-4/h4-5H,1-3H2,(H,8,9) . This code provides a unique representation of the molecule’s structure. Physical And Chemical Properties Analysis
2-Cyclobutyl-2-fluoroacetic acid is a powder with a molecular weight of 132.13 . Its predicted density is 1.238±0.06 g/cm3, and its predicted boiling point is 236.6±10.0 °C .Scientific Research Applications
Medicine: Targeted Drug Synthesis
2-Cyclobutyl-2-fluoroacetic acid is utilized in the synthesis of targeted drug molecules. Its fluorinated structure can enhance the bioavailability and metabolic stability of pharmaceuticals. The compound serves as a precursor in the development of new chemical entities (NCEs) that show promise in treating rare diseases and conditions requiring specific therapeutic action .
Agriculture: Pesticide Development
In agriculture, this compound is explored for its potential in developing pesticides. The fluorine atom in its structure could contribute to the creation of more effective agrochemicals that are stable under various environmental conditions, potentially improving crop protection strategies .
Material Science: Polymer Modification
The incorporation of 2-Cyclobutyl-2-fluoroacetic acid into polymers can alter their physical properties, such as thermal stability and chemical resistance. This makes it valuable in the engineering of specialized materials that require enhanced performance characteristics .
Environmental Science: Pollution Impact Analysis
Researchers use 2-Cyclobutyl-2-fluoroacetic acid to study the environmental impact of fluorinated compounds. Its behavior and breakdown products in ecosystems can provide insights into the fate of organofluorine compounds and inform pollution mitigation strategies .
Biochemistry: Enzymatic Reaction Studies
This compound is significant in biochemistry for studying enzyme-catalyzed reactions involving C–F bonds. Understanding these reactions is crucial for advancing biotechnological applications, including the biodegradation of persistent organic pollutants .
Pharmacology: Therapeutic Mechanism Exploration
In pharmacology, 2-Cyclobutyl-2-fluoroacetic acid is used to explore therapeutic mechanisms. Its structure aids in the investigation of how fluorinated compounds interact with biological systems, which is essential for drug design and discovery processes .
Chemical Engineering: Process Optimization
Chemical engineers leverage 2-Cyclobutyl-2-fluoroacetic acid in process optimization studies. Its unique properties can lead to the development of more efficient chemical processes, including those used in the synthesis of complex molecules .
Analytical Chemistry: Standard Development
Lastly, in analytical chemistry, 2-Cyclobutyl-2-fluoroacetic acid is used as a standard for calibrating instruments and validating analytical methods. Its consistent and well-defined properties ensure accuracy and precision in measurement and analysis .
properties
IUPAC Name |
2-cyclobutyl-2-fluoroacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9FO2/c7-5(6(8)9)4-2-1-3-4/h4-5H,1-3H2,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKGQKFCBGVZWMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
132.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclobutyl-2-fluoroacetic acid | |
CAS RN |
1527583-05-6 |
Source
|
| Record name | 2-cyclobutyl-2-fluoroacetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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